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Compound of Interest

Compound Name: 5-Carboxy Imazapyr

Cat. No.: B1155145 Get Quote

An In-depth Technical Guide to Imazapyr
Disclaimer: The initial query for "5-Carboxy Imazapyr" points to a distinct, though less

documented, chemical entity, described as an impurity of a related herbicide, Imazethapyr.[1]

This guide will focus on the extensively studied and commercially significant parent compound,

Imazapyr, as its chemical properties and biological activities are well-established and more

relevant to the requested in-depth analysis for researchers.

Chemical Identity and Physicochemical Properties
Imazapyr is a non-selective, systemic herbicide belonging to the imidazolinone family.[2] It is

widely used for the control of a broad spectrum of weeds, including annual and perennial

grasses, broadleaf herbs, and woody species.[3] Its IUPAC name is (RS)-2-(4-Methyl-5-oxo-4-

propan-2-yl-1H-imidazol-2-yl)pyridine-3-carboxylic acid.[4] The commercial product is a

racemic mixture of its R- and S-enantiomers.[5]
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Property Value Reference

IUPAC Name

2-[(RS)-4-isopropyl-4-methyl-5-

oxo-2-imidazolin-2-yl]nicotinic

acid

[5][6]

CAS Number 81334-34-1 [3][4]

Molecular Formula C₁₃H₁₅N₃O₃ [4][5]

Molar Mass 261.28 g/mol [3][4]

Melting Point 169-171 °C [4]

Water Solubility 13.47 g/L (at 25 °C) [4]

Vapor Pressure 9.0 x 10⁻¹¹ mm Hg [3]

Stability

Stable in aqueous media at pH

5-9 in the dark. Decomposes in

sunlight.

[3]

Mechanism of Action
Imazapyr's herbicidal activity stems from its inhibition of the plant-specific enzyme

acetohydroxyacid synthase (AHAS), also known as acetolactate synthase (ALS).[5][7] This

enzyme is pivotal in the biosynthesis pathway of the branched-chain amino acids: valine,

leucine, and isoleucine.[7] By blocking AHAS, Imazapyr depletes the plant's supply of these

essential amino acids, which in turn halts protein synthesis and cell growth, ultimately leading

to plant death.[3][7] This mechanism is highly specific to plants and microorganisms,

contributing to its low direct toxicity in mammals.
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Branched-Chain Amino Acid (BCAA) Biosynthesis
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Starting Materials

Core Synthesis

Substituted Pyridine
Intermediate

Condensation
Reaction

Carboxylic Acid
Precursor

Imidazolinone Ring
Formation

Functionalization Imazapyr
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1. Homogenize Plant Tissue
in Extraction Buffer

2. Centrifuge and Collect
Supernatant (Enzyme Extract)

3. Prepare Reaction Mixture
(Buffer, Cofactors, Substrate, Imazapyr)

4. Initiate Reaction with
Enzyme Extract

5. Incubate at 30°C

6. Terminate with H₂SO₄

(Converts Acetolactate to Acetoin)

7. Add Colorimetric Reagent
(Creatine/α-naphthol)

8. Measure Absorbance at 530 nm

9. Calculate % Inhibition and IC₅₀
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1. Prepare and Characterize Soil

2. Treat Soil with
[¹⁴C]-Imazapyr

3. Incubate Samples Aerobically
at Constant Temperature

4. Collect Replicate Samples
at Time Intervals

5. Solvent Extraction of
Imazapyr from Soil

6. Analyze Extracts via
HPLC with Radio-detection

7. Plot Concentration vs. Time

8. Calculate DT₅₀ (Half-Life)
using Kinetic Model
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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